Cas no 2228112-28-3 (methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate
• CAS No: 2228112-28-3
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5825610
• PubChem ID: 165980625
• Update Time: 2025-06-11

methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate
• EN300-1819445
• 2228112-28-3

• Inchi： 1S/C13H18FNO2/c1-8-7-9(14)5-6-10(8)13(2,3)11(15)12(16)17-4/h5-7,11H,15H2,1-4H3
• InChI Key： NACUDXKDBJKMJT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate

Methyl 2-Amino-3-(4-Fluoro-2-Methylphenyl)-3-Methylbutanoate: An Overview of Its Structure, Properties, and Applications

Methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate (CAS No. 2228112-28-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a fluoro-substituted aromatic ring, and a branched aliphatic chain. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The molecular formula of methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate is C₁₄H₁₉FO₂N, with a molecular weight of approximately 250.30 g/mol. The compound is synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. The synthesis process typically involves the formation of the amino acid derivative followed by esterification to yield the final product. The synthetic route is highly optimized to ensure high yields and purity, making it suitable for both laboratory-scale synthesis and large-scale production.

One of the key features of methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate is its chemical stability. The compound exhibits good stability under various conditions, including exposure to air, moisture, and moderate temperatures. This stability is crucial for its storage and handling in both research and industrial settings. Additionally, the compound's solubility properties are well-characterized, with good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics facilitate its use in a wide range of experimental protocols.

In terms of its biological activity, methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate has shown promising results in several preclinical studies. Recent research has focused on its potential as a modulator of specific biological pathways. For instance, studies have demonstrated that the compound can interact with certain enzymes and receptors, leading to modulations in cellular signaling pathways. These interactions have been linked to potential therapeutic effects in areas such as neurodegenerative diseases, cancer, and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the pharmacological properties of methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate in vitro and in vivo models. The results showed that the compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it demonstrated neuroprotective properties by reducing oxidative stress and promoting neuronal survival in models of Parkinson's disease.

The mechanism of action of methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate is not yet fully understood but is believed to involve multiple pathways. One hypothesis suggests that the compound may act as an agonist or antagonist at specific receptors, leading to downstream effects on gene expression and protein function. Another possibility is that it may influence intracellular signaling cascades by modulating the activity of key enzymes or kinases.

In addition to its potential therapeutic applications, methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate has also been explored for its use as a chemical probe in basic research. Chemical probes are small molecules that can be used to study biological processes by selectively interacting with specific targets. The unique structural features of this compound make it an excellent candidate for developing chemical probes that can help elucidate complex biological mechanisms.

The safety profile of methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate has been extensively evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, methyl 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoate (CAS No. 2228112-28-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and safety profile, make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding of complex biological processes.